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Compound Focus: Nelfinavir Mesylate

CAS No.: 159989-65-8

Cat. No.: S007595

Storage & Handling Specifications

For researchers working with Nelfinavir Mesylate, the following storage and handling guidelines are

recommended based on manufacturer and research data:

Parameter Specification

Physical Form White powder [1]

Recommended Storage Store desiccated, frozen, and in the dark [1]

Thermal Degradation Onset Degrades at temperatures above its melting point (~250°C) [2]

Solubility (for experimental use) Soluble in DMSO to 70 mg/ml [1]

Stability and Degradation Profiles

Stability studies indicate that Nelfinavir Mesylate is susceptible to degradation under various stress
conditions. The table below summarizes its stability profile based on stress degradation studies using Fourier

transform infrared spectroscopy (FTIR) and other thermal analyses [2].
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Stress Stability o

" Key Findings / Notes
Condition Outcome
Heat | Thermal Degrades Degradation occurs above melting point (~250°C); exothermic

peak at ~280°C in DSC [2].

Acid Degrades Evidence of degradation under acidic conditions [2].
Hydrolysis
Base Degrades Evidence of degradation under basic conditions [2].
Hydrolysis
Oxidation Degrades Evidence of degradation under oxidative stress [2].
Photolysis Stable The drug remains photostable when exposed to light [2].
Aqueous Low stability Kinetic analysis points to low thermal stability in water solutions
Solution [3].

Experimental Stability Assessment Workflow

For your experimental work, you can assess the stability of Nelfinavir Mesylate using this general

workflow, which is adapted from published stress degradation studies [2].
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Nelfinavir Mesylate Stability Assessment Workflow
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FAQ for Researchers

Here are answers to some frequently asked questions that may arise during your work with this compound.

Q1: What is the most critical factor for long-term storage of Nelfinavir Mesylate? Storing the powder
desiccated, frozen, and in the dark is paramount for long-term stability. Although the drug is photostable,
protecting it from moisture and thermal energy by freezing prevents hydrolytic and thermal degradation

pathways [2] [1].

Q2: My research involves aqueous systems. How stable is Nelfinavir in solution? You should be aware
that Nelfinavir Mesylate has low stability in aqueous solutions. Kinetic studies specifically point to its
instability in water. For experiments, prepare fresh solutions immediately before use and avoid prolonged

exposure of the solution to ambient conditions [3].
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Q3: How can I confirm if my Nelfinavir Mesylate sample has degraded during an experiment? Fourier
Transform Infrared (FTIR) Spectroscopy is an effective method. Compare the FTIR spectrum of your
stressed sample against an untreated control. Changes in key functional group bands (e.g., C=0 stretching,

C-S stretching) will provide evidence of degradation [2].

Q4: Are there any specific handling precautions for preparing doses in pre-clinical studies? For in vivo
studies requiring oral administration, the drug can be dispersed in water. Note that commercial tablets were
designed to disperse in water to form a cloudy liquid for patients unable to swallow pills. However, do not
mix it with acidic food or juices (like apple or orange), as this can result in a bitter taste, which may

indicate instability or formulation issues [4].

Thermal Degradation Pathway

The thermal degradation process, as revealed by Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA), follows a specific sequence.

Thermal Degradation Pathway of Nelfinavir Mesylate
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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